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Compound of Interest

Compound Name: Thorium tetrafluoride

Cat. No.: B1583936

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key thermochemical data for a series of actinide
tetrafluorides (AnFa). The information presented is essential for understanding the stability and
reactivity of these compounds, which is critical in fields ranging from nuclear fuel cycle
chemistry to the development of radiopharmaceuticals. This document summarizes
experimentally determined enthalpies of formation and lattice energies, details the
experimental protocols used for these measurements, and illustrates the relationships between
these thermochemical quantities.

Quantitative Data Summary

The following table summarizes the standard enthalpy of formation (AHf°) and calculated lattice
energies (UL) for selected actinide tetrafluorides. These values are crucial for predicting the
energetic feasibility of chemical reactions involving these compounds.
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Standard Enthalpy .
Lattice Energy (UL)

Compound Actinide of Formation (AHf°)
(kImol) (kd/Imol, calculated)

ThFa Thorium -2049.3 8450
UF4 Uranium -1910.4 8638
NpFa Neptunium -1837 8782
PuFa Plutonium -1824 8910
AmF4 Americium -1657 9035
CmFa Curium -1640 9158

Note: The standard enthalpies of formation are experimentally determined values, primarily
from fluorine bomb calorimetry and solution calorimetry. The lattice energies are calculated
based on the Born-Haber cycle, incorporating the experimental enthalpy of formation and other
thermodynamic data.

Experimental Protocols

The determination of thermochemical data for actinide tetrafluorides requires specialized
techniques due to the radioactive and reactive nature of these materials. The primary
experimental methods employed are fluorine bomb calorimetry and solution calorimetry.

Fluorine Bomb Calorimetry

Fluorine bomb calorimetry is a powerful technique for the direct determination of the enthalpy
of formation of fluorides. The high reactivity of fluorine gas ensures complete reaction with the
actinide metal.

Methodology:

o Sample Preparation: A precisely weighed sample of the pure actinide metal is placed in a
sample holder, typically made of a resistant material like nickel or monel, within a high-
pressure reaction vessel known as a "bomb."
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o Bomb Assembly: The bomb is sealed and evacuated to remove any atmospheric gases. It is
then charged with a known excess of high-purity fluorine gas.

o Calorimeter Setup: The bomb is submerged in a known mass of water in a well-insulated
calorimeter. The temperature of the water is monitored with a high-precision thermometer.

« Ignition and Data Acquisition: The reaction is initiated by passing an electrical current
through a fuse wire in contact with the sample. The temperature of the calorimeter is
recorded before, during, and after the reaction to determine the temperature change (AT).

» Calibration: The energy equivalent of the calorimeter is determined by combusting a
standard substance with a known enthalpy of combustion, such as benzoic acid, under
identical conditions.

o Data Analysis: The heat released by the reaction is calculated from the temperature change
and the energy equivalent of the calorimeter. After correcting for the heat of combustion of
the fuse wire and other side reactions, the standard enthalpy of formation of the actinide
tetrafluoride is determined.

Solution Calorimetry

Solution calorimetry provides an alternative method for determining the enthalpy of formation,
particularly when direct fluorination is not feasible. This method involves measuring the heat of
solution of the actinide tetrafluoride and the corresponding actinide metal in a suitable solvent.

Methodology:

o Calorimeter Preparation: A solution calorimeter, often of the isoperibol or isothermal type, is
prepared with a specific volume of a suitable solvent, such as an acidic agueous solution
(e.g., 1 M HCI). The temperature of the calorimeter is allowed to stabilize.

o Sample Encapsulation: A precisely weighed sample of the actinide tetrafluoride is sealed in a
thin-walled glass ampoule.

o Measurement of Heat of Solution: The ampoule is submerged in the solvent within the
calorimeter. Once thermal equilibrium is reached, the ampoule is broken, and the heat
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change accompanying the dissolution of the salt is measured by monitoring the temperature
change of the solution.

o Measurement of Heat of Reaction of the Metal: In a separate experiment, the heat of
reaction of the pure actinide metal in the same solvent is measured.

e Hess's Law Calculation: By applying Hess's Law and using the known enthalpy of formation
of the solvent and other relevant species, the standard enthalpy of formation of the actinide
tetrafluoride can be calculated from the measured heats of solution.

Logical Relationships and Visualization

The relationship between the standard enthalpy of formation, lattice energy, and other key
thermochemical quantities is best described by the Born-Haber cycle. This thermodynamic
cycle allows for the calculation of lattice energy, a value that cannot be measured directly.
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Caption: Born-Haber cycle for the formation of an actinide tetrafluoride (AnFa).

This diagram illustrates the energetic steps involved in forming an ionic solid from its
constituent elements in their standard states. The standard enthalpy of formation (AHf°) is the
overall enthalpy change for this process. The cycle shows that AHf° is the sum of the
enthalpies of atomization of the actinide (An) and fluorine (F2), the ionization energies (IE) of
the actinide, the electron affinity (EA) of fluorine, and the negative of the lattice energy (UL).

 To cite this document: BenchChem. [A Comparative Guide to the Thermochemical Properties
of Actinide Tetrafluorides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583936#thermochemical-data-comparison-for-
actinide-tetrafluorides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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